Cas no 23766-27-0 (5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol)

5-(2-Chlorophenyl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 2-chlorophenyl group and a thiol functional group. This structure imparts unique reactivity, making it valuable as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the thiol group allows for further derivatization, while the chlorophenyl moiety enhances its potential for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its stability and well-defined chemical properties facilitate its use in cross-coupling reactions and as a building block for heterocyclic scaffolds. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol structure
23766-27-0 structure
Product name:5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
CAS No:23766-27-0
MF:C8H5ClN2OS
MW:212.656099081039
MDL:MFCD00462866
CID:290960
PubChem ID:774382

5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2(3H)-thione,5-(2-chlorophenyl)-
    • 5-(2-CHLORO-PHENYL)-[1,3,4]OXADIAZOLE-2-THIOL
    • 5-(2-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
    • 1,3,4-oxadiazole-2-thiol, 5-(2-chlorophenyl)-
    • AG-690/34442036
    • MFCD00462866
    • NSC671922
    • NSC-671922
    • F0451-7227
    • EN300-03494
    • EU-0003086
    • 23766-27-0
    • 5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylhydrosulfide
    • WAY-231395
    • FT-0683620
    • AKOS000116327
    • 5-(2-chlorophenyl)-3H-1,3,4-oxadiazole-2-thione
    • DTXSID30354467
    • Z55879308
    • HMS1369F20
    • 5-(2-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione
    • AKOS000593725
    • F2146-0009
    • CCG-15889
    • SCHEMBL9059010
    • ChemDiv2_000130
    • CHEMBL2269009
    • 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
    • MDL: MFCD00462866
    • Inchi: InChI=1S/C8H5ClN2OS/c9-6-4-2-1-3-5(6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
    • InChI Key: AKCRXJLXQXIAPA-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C2=NN=C(O2)S)Cl

Computed Properties

  • Exact Mass: 211.98125
  • Monoisotopic Mass: 211.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 65.7A^2

Experimental Properties

  • Density: 1.53
  • Boiling Point: 285.3°Cat760mmHg
  • Flash Point: 126.3°C
  • Refractive Index: 1.705
  • PSA: 38.92

5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol Security Information

  • HazardClass:IRRITANT

5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-25169-10.0g
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0 95%
10.0g
$1043.0 2023-02-14
TRC
C612475-50mg
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0
50mg
$ 115.00 2022-06-06
Enamine
EN300-03494-0.1g
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0 95%
0.1g
$84.0 2023-05-01
Enamine
EN300-03494-2.5g
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0 95%
2.5g
$476.0 2023-05-01
Matrix Scientific
062900-500mg
5-(2-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0
500mg
$237.00 2023-09-10
Life Chemicals
F2146-0009-10g
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0 95%
10g
$916.0 2023-09-06
Enamine
EN300-25169-0.05g
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0 95%
0.05g
$57.0 2023-02-14
Enamine
EN300-25169-5.0g
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0 95%
5.0g
$702.0 2023-02-14
Life Chemicals
F0451-7227-0.5g
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0 95%+
0.5g
$207.0 2023-09-07
Life Chemicals
F0451-7227-2.5g
5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
23766-27-0 95%+
2.5g
$436.0 2023-09-07

Additional information on 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol

Comprehensive Overview of 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 23766-27-0): Properties, Applications, and Research Insights

5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 23766-27-0) is a heterocyclic compound featuring a unique combination of an oxadiazole ring and a thiol functional group. This structure endows the molecule with remarkable chemical versatility, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the 2-chlorophenyl moiety further enhances its reactivity, enabling diverse synthetic applications. Researchers frequently explore its potential as a bioactive scaffold due to its affinity for biological targets, particularly in enzyme inhibition studies.

In recent years, the demand for heterocyclic compounds like 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol has surged, driven by their role in designing antimicrobial agents and anticancer drugs. A 2023 study highlighted its efficacy against resistant bacterial strains, aligning with global concerns over antibiotic resistance. Additionally, its electron-withdrawing properties make it valuable in organic electronics, particularly in OLED materials and photovoltaic cells, addressing the growing need for sustainable energy solutions.

The synthesis of CAS No. 23766-27-0 typically involves cyclization reactions of 2-chlorobenzoyl hydrazide with carbon disulfide, followed by oxidative desulfurization. Optimized protocols now emphasize green chemistry principles, reducing hazardous byproducts—a response to the industry's shift toward eco-friendly synthesis. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity (>98%), a critical factor for pharmaceutical-grade applications.

From a commercial perspective, 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol is supplied by specialized chemical manufacturers under stringent storage conditions (e.g., inert atmosphere, −20°C) to preserve its stability. Pricing trends reflect its niche status, with bulk purchases favored by contract research organizations (CROs). Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in industrial and laboratory settings.

Emerging applications include its use as a corrosion inhibitor in metal coatings, leveraging its thiol group's affinity for metallic surfaces. This aligns with infrastructure sustainability goals, particularly in marine environments. Furthermore, computational studies (molecular docking) predict its potential as a kinase inhibitor, sparking interest in personalized medicine research.

In summary, 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol exemplifies the convergence of multidisciplinary chemistry and cutting-edge technology. Its adaptability across sectors—from drug discovery to advanced materials—positions it as a compound of enduring scientific and industrial relevance.

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